Cas no 57556-42-0 (3-Oxo-1-phenylcyclohexanecarboxylic acid)

• Product Name: 3-Oxo-1-phenylcyclohexanecarboxylic acid
• CAS No: 57556-42-0
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 4937167
• Update Time: 2025-07-21

3-Oxo-1-phenylcyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-1-phenylcyclohexanecarboxylic acid

• Inchi： 1S/C13H14O3/c14-11-7-4-8-13(9-11,12(15)16)10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2,(H,15,16)
• InChI Key： JEEIFEOHNCABLL-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C(=O)O)(C2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 1.4
• Topological Polar Surface Area: 54.4

Additional information on 3-Oxo-1-phenylcyclohexanecarboxylic acid

Introduction to 3-Oxo-1-phenylcyclohexanecarboxylic acid (CAS No. 57556-42-0)

3-Oxo-1-phenylcyclohexanecarboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 57556-42-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclohexane ring substituted with a phenyl group and a carbonyl functionality, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both aromatic and saturated cyclic structures makes it a versatile scaffold for further chemical modifications and functionalization, which are pivotal in drug discovery processes.

The compound’s structure, featuring a 3-oxo group (an ester-like moiety) and a 1-phenylcyclohexane backbone, suggests potential applications in the synthesis of more complex molecules. Such structural motifs are frequently explored in medicinal chemistry due to their ability to interact with biological targets through various mechanisms, including hydrogen bonding and hydrophobic interactions. The cyclohexane ring provides a rigid yet flexible framework, which can be advantageous in designing molecules with optimal pharmacokinetic properties.

In recent years, there has been growing interest in the development of novel scaffolds that can mimic natural products or known bioactive molecules. 3-Oxo-1-phenylcyclohexanecarboxylic acid fits into this category, as its structural features allow for easy derivatization into compounds with enhanced biological activity. For instance, researchers have explored its use as a precursor in the synthesis of nonsteroidal anti-inflammatory agents (NSAIDs) and other therapeutic compounds. The phenyl group can be further functionalized to introduce additional pharmacophores, while the carbonyl group serves as a site for esterification or amidation reactions.

One of the most compelling aspects of 3-Oxo-1-phenylcyclohexanecarboxylic acid is its potential role in the development of new drug candidates. Its structural framework is amenable to modifications that can enhance binding affinity to target proteins or enzymes. This has led to several studies investigating its derivatives as inhibitors or modulators of key biological pathways. For example, derivatives of this compound have been examined for their ability to interact with enzymes involved in metabolic disorders or inflammatory responses. Such studies underscore the importance of 3-Oxo-1-phenylcyclohexanecarboxylic acid as a building block in medicinal chemistry.

The synthesis of 3-Oxo-1-phenylcyclohexanecarboxylic acid itself is an intriguing challenge that has been addressed through various methodologies. Traditional approaches involve multi-step organic synthesis starting from readily available precursors like phenylacetic acid or cyclohexanone derivatives. Modern synthetic strategies, however, have focused on more efficient and sustainable routes, such as catalytic hydrogenation or asymmetric synthesis techniques. These advancements not only improve yield but also reduce the environmental impact of producing the compound.

In addition to its pharmaceutical applications, 3-Oxo-1-phenylcyclohexanecarboxylic acid has found utility in materials science and industrial chemistry. Its unique structural properties make it a valuable intermediate in the production of specialty chemicals and polymers. Researchers have explored its incorporation into polymer backbones to enhance material properties such as flexibility or thermal stability. Furthermore, the compound’s ability to undergo selective reactions allows for tailored modifications that can lead to novel materials with specific functionalities.

The growing body of research on 3-Oxo-1-phenylcyclohexanecarboxylic acid highlights its significance as a versatile chemical entity. As our understanding of molecular interactions continues to evolve, this compound is likely to play an even greater role in drug discovery and material innovation. Future studies may explore its potential in areas such as targeted therapy or nanotechnology, where precise molecular design is crucial. The ongoing investigation into its derivatives and synthetic pathways promises to yield further insights into its applications across multiple scientific disciplines.

In conclusion, 3-Oxo-1-phenylcyclohexanecarboxylic acid (CAS No. 57556-42-0) represents a fascinating molecule with broad utility in chemistry and biology. Its unique structure provides opportunities for innovative research and development, making it a cornerstone in both academic and industrial settings. As scientists continue to uncover new possibilities for this compound, its impact on science and technology is poised to grow even more significant.